Cas no 1101879-15-5 (2-(4-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-carbonyl}piperazin-1-yl)-1,3-benzothiazole)

• Product Name: 2-(4-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-carbonyl}piperazin-1-yl)-1,3-benzothiazole
• CAS No: 1101879-15-5
• MF: C₂₀H₂₁ClN₄O₃S₃
• MW: 497.053739309311
• CID: 5471483
• Update Time: 2025-06-13

2-(4-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-carbonyl}piperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• [4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-[1-(5-chlorothiophen-2-yl)sulfonylpyrrolidin-2-yl]methanone
• 2-(4-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-carbonyl}piperazin-1-yl)-1,3-benzothiazole

• Inchi： 1S/C20H21ClN4O3S3/c21-17-7-8-18(30-17)31(27,28)25-9-3-5-15(25)19(26)23-10-12-24(13-11-23)20-22-14-4-1-2-6-16(14)29-20/h1-2,4,6-8,15H,3,5,9-13H2
• InChI Key： HJMWYCGDZPRBKA-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=CC=C3S2)CC1)(C1CCCN1S(C1SC(Cl)=CC=1)(=O)=O)=O

Additional information on 2-(4-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-carbonyl}piperazin-1-yl)-1,3-benzothiazole

Professional Introduction to Compound with CAS No 1101879-15-5 and Product Name: 2-(4-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-carbonyl}piperazin-1-yl)-1,3-benzothiazole

The compound identified by the CAS number 1101879-15-5 and the product name 2-(4-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-carbonyl}piperazin-1-yl)-1,3-benzothiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including pyrrolidine, piperazine, and benzothiazole, alongside a sulfonyl group linked to a chlorothiophene moiety, endows this compound with unique chemical properties that make it a promising candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design of molecules that can interact selectively with biological targets. The structural features of 2-(4-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-carbonyl}piperazin-1-yl)-1,3-benzothiazole align well with this trend. Specifically, the benzothiazole ring is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Its ability to modulate enzyme activity and receptor binding makes it particularly valuable in the design of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

The piperazine moiety in the molecule is another key feature that contributes to its pharmacological potential. Piperazine derivatives are known for their ability to interact with a wide range of biological targets, including neurotransmitter receptors and ion channels. This property has been exploited in the development of drugs for conditions such as hypertension, epilepsy, and parasitic infections. In the context of 2-(4-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-carbonyl}piperazin-1-yl)-1,3-benzothiazole, the piperazine ring is linked to a pyrrolidine derivative via a carbonyl group, which may enhance its solubility and bioavailability.

One of the most intriguing aspects of this compound is the presence of the sulfonyl group attached to the chlorothiophene ring. Sulfonyl groups are known to enhance binding affinity and metabolic stability in many drug molecules. The chlorothiophene moiety adds an additional layer of complexity, potentially influencing both the electronic properties and stereochemistry of the molecule. These features together may contribute to the compound's ability to interact with biological targets in a specific manner.

Recent studies have begun to explore the pharmacological properties of molecules with similar structural motifs. For instance, researchers have investigated analogs of benzothiazole-piperazine hybrids for their potential as antipsychotic agents. The findings suggest that these compounds can modulate neurotransmitter systems involved in cognitive function and emotional regulation. Given these results, it is reasonable to hypothesize that 2-(4-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-carbonyl}piperazin-1-yl)-1,3-benzothiazole may exhibit similar effects.

The synthesis of this compound represents a significant challenge due to its complex structure. However, advances in synthetic methodology have made it possible to construct such molecules with increasing efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly useful in assembling the various functional groups present in this compound. These synthetic strategies not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity.

In terms of potential applications, 2-(4-{1-[(5-chlorothiophen-2-yl)sulfonyl]pyrrolidine-2-carbonyl}piperazin-1-yl)-1,3-benzothiazole could be explored as a lead compound for further drug development. Its unique structural features suggest that it may have utility in treating a variety of diseases. For example, its interaction with neurotransmitter receptors could make it relevant for conditions such as depression or anxiety disorders. Additionally, its ability to modulate enzyme activity might make it useful in managing inflammatory diseases or metabolic disorders.

The chemical properties of this compound also make it an interesting subject for computational studies. Molecular modeling techniques can be used to predict how it interacts with biological targets at an atomic level. These studies can provide valuable insights into its mechanism of action and help guide future modifications aimed at improving its efficacy and selectivity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1101879-15-5 will play an increasingly important role in drug discovery. Their complex structures offer opportunities for innovation and their potential applications are vast. By leveraging advances in synthetic chemistry and computational biology, scientists are poised to unlock the full therapeutic potential of molecules such as this one.

In conclusion,1101879-15-5 represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential interactions with biological targets make it an exciting molecule to investigate further. As our understanding of drug design principles continues to evolve,[this compound](#) will undoubtedly contribute valuable insights into developing new treatments for various diseases.